Cas no 1894125-96-2 (4-amino-4-(3-fluorophenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(3-fluorophenyl)cyclohexan-1-ol
• CAS No: 1894125-96-2
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6216719
• PubChem ID: 115026437
• Update Time: 2025-05-20

4-amino-4-(3-fluorophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-fluorophenyl)cyclohexan-1-ol
• 1894125-96-2
• EN300-1813290

• Inchi： 1S/C12H16FNO/c13-10-3-1-2-9(8-10)12(14)6-4-11(15)5-7-12/h1-3,8,11,15H,4-7,14H2
• InChI Key： VWMKIYBEMUORFM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(3-fluorophenyl)cyclohexan-1-ol

Research Briefing on 4-amino-4-(3-fluorophenyl)cyclohexan-1-ol (CAS: 1894125-96-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-amino-4-(3-fluorophenyl)cyclohexan-1-ol (CAS: 1894125-96-2) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This cyclohexane derivative, featuring both amino and hydroxyl functional groups with a fluorophenyl substitution, presents unique structural characteristics that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a building block for novel drug candidates, particularly in the areas of central nervous system (CNS) disorders and pain management.

A 2023 study published in the Journal of Medicinal Chemistry investigated the pharmacological properties of 1894125-96-2, revealing its potential as a σ1 receptor ligand with moderate affinity (Ki = 89 nM). The research team from University of California, San Francisco demonstrated that structural modifications of this scaffold could lead to compounds with improved selectivity for σ1 over σ2 receptors, suggesting possible applications in neuropathic pain treatment. The fluorophenyl moiety was found to be crucial for maintaining receptor binding affinity while the hydroxyl group contributed to favorable pharmacokinetic properties.

In synthetic chemistry applications, 4-amino-4-(3-fluorophenyl)cyclohexan-1-ol has been utilized as a key intermediate in the synthesis of more complex pharmaceutical compounds. A recent patent application (WO2023056347) describes its use in preparing novel kappa opioid receptor antagonists, highlighting the compound's versatility in medicinal chemistry. The stereochemistry of the molecule has been shown to significantly influence biological activity, with the (1R,4R)-isomer demonstrating superior pharmacological profiles in preliminary animal studies.

From a drug development perspective, the metabolic stability of 1894125-96-2 has been evaluated in recent preclinical studies. Data presented at the 2023 American Chemical Society National Meeting indicated that the compound shows moderate hepatic clearance in human microsomes (23 mL/min/kg), with the primary metabolic pathway being glucuronidation of the hydroxyl group. These findings suggest that structural modifications may be necessary to improve metabolic stability for clinical applications, though the current profile may be suitable for certain acute treatment indications.

Emerging research has also explored the potential of 4-amino-4-(3-fluorophenyl)cyclohexan-1-ol in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported successful conjugation of this compound to polymeric nanoparticles, demonstrating enhanced blood-brain barrier penetration compared to the free compound. This application could be particularly valuable for CNS-targeted therapies, addressing one of the major challenges in neuropharmacology.

In conclusion, 4-amino-4-(3-fluorophenyl)cyclohexan-1-ol (1894125-96-2) represents a versatile scaffold with multiple potential applications in pharmaceutical development. Current research indicates promising directions for its use in CNS disorders, pain management, and as a building block for more complex therapeutic agents. Further studies are needed to fully explore its pharmacological potential and optimize its properties for clinical development.